Cas no 876-75-5 ( )

  structure
  structure
Product Name: 
CAS No:876-75-5
MF:C8H5ClN2O
MW:180.59110045433
CID:884177
PubChem ID:270897
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 8-chloro-1H-cinnolin-4-one
    • HP2797MXU8
    • NSC114053
    • 8-chlorocinnolin-4(1h)-one
    • 876-75-5
    • NSC-114053
    • F96788
    • 4-Cinnolinol, 8-chloro-
    • NSC 114053
    • DTXSID20236506
    • SCHEMBL17127934
    • 8-chlorocinnolin-4-ol
    • 8-Chloro-4-cinnolinol
    • UNII-HP2797MXU8
    •  
    • Inchi: 1S/C8H5ClN2O/c9-6-3-1-2-5-7(12)4-10-11-8(5)6/h1-4H,(H,11,12)
    • InChI Key: GMYPULZDCCEDSA-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2C(C=NNC=21)=O

Computed Properties

  • Exact Mass: 180.009
  • Monoisotopic Mass: 180.009
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • Density: 1.5
  • Boiling Point: 327.4°C at 760 mmHg
  • Flash Point: 151.8°C
  • Refractive Index: 1.688
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